Correction: A hierarchical integrated 3D carbon electrode derived from gingko leaves via hydrothermal carbonization of H3PO4 for high-performance supercapacitors
Nanoscale Advances Pub Date: 2023-11-27 DOI: 10.1039/D3NA90113K
Abstract
Correction for ‘A hierarchical integrated 3D carbon electrode derived from gingko leaves via hydrothermal carbonization of H3PO4 for high-performance supercapacitors’ by Han Liu et al., Nanoscale Adv., 2023, 5, 786–795, DOI: https://doi.org/10.1039/D2NA00758D.
Recommended Literature
- [1] Brush macromolecules with thermo-sensitive coil backbones and pendant polypeptide side chains: synthesis, self-assembly and functionalization†
- [2] Synthesis of 4-hydroxyindole fused isocoumarin derivatives and their fluorescence “Turn-off” sensing of Cu(ii) and Fe(iii) ions†
- [3] Characterizing the assembly behaviors of human amylin: a perspective derived from C-terminal variants†
- [4] Tunable colloidal Ni nanoparticles confined and redistributed in mesoporous silica for CO2 methanation†
- [5] Courses
- [6] Thin film deposition of GexCyHz by radiolysis of GeH4–C3H8 mixtures
- [7] Wobble pairs of the HDV ribozyme play specific roles in stabilization of active site dynamics
- [8] Carbon nanostructures in biology and medicine
- [9] CeLab, a microfluidic platform for the study of life history traits, reveals metformin and SGK-1 regulation of longevity and reproductive span†
- [10] Morphogenesis of cement hydrate†
Journal Name：Nanoscale Advances
Research Products
-
CAS no.: 14132-51-5
-
CAS no.: 131159-39-2
-
CAS no.: 13446-44-1
-
CAS no.: 16478-52-7
-
CAS no.: 11016-71-0
